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Compound of Interest

Compound Name: Hexyl crotonate

Cat. No.: B1328794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexyl crotonate (CAS No: 19089-92-0) is a fragrance ingredient valued for its sweet, fruity,

and green aroma, often with apple-like nuances.[1] As a monounsaturated ester, its chemical

structure, consisting of a hexyl group and a crotonate moiety, contributes to its characteristic

scent profile.[1] These application notes provide a comprehensive guide for the use of hexyl
crotonate in various formulations, covering its physicochemical properties, safety

considerations, and detailed protocols for stability and sensory analysis.

Physicochemical Properties
A summary of the key physicochemical properties of hexyl crotonate is presented in Table 1.

This data is essential for formulators to understand its behavior in different systems.

Table 1: Physicochemical Properties of Hexyl Crotonate
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Property Value Reference

IUPAC Name hexyl (2E)-but-2-enoate [1]

Synonyms
Hexyl (E)-2-butenoate, Hexyl

trans-2-butenoate
[1]

CAS Number 19089-92-0 [1]

Molecular Formula C10H18O2 [1]

Molecular Weight 170.25 g/mol [1]

Appearance
Colorless to pale yellow liquid

(estimated)

Odor Profile Sweet, fruity, green, apple-like [1]

Solubility

Soluble in ethanol and most

fixed oils; insoluble in water

and propylene glycol.

[1]

Boiling Point
213.00 to 215.00 °C @ 760.00

mm Hg

Flash Point
192.00 °F (88.89 °C) (Tag

Closed Cup)
[2][3]

logP (o/w) 3.973 (estimated)

Application in Formulations
Hexyl crotonate is a versatile ingredient that can be incorporated into a wide range of product

types to impart a fresh and fruity character.

Recommended Usage Levels
The concentration of hexyl crotonate will vary depending on the product matrix, desired scent

intensity, and the overall fragrance composition. The following are general starting

recommendations:

Fine Fragrance (Eau de Toilette, Eau de Parfum): 0.1% to 2.0%
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Personal Care Products (Lotions, Creams, Shampoos): 0.05% to 0.5%

Household Products (Cleaners, Air Fresheners): 0.02% to 0.2%

Formulation Workflow
The following diagram illustrates a general workflow for incorporating hexyl crotonate into a

cosmetic emulsion, such as a lotion or cream.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1328794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Preparation

Emulsification

Cooling & Final Additions

Quality Control

Prepare Oil Phase:
- Weigh lipophilic ingredients

- Add Hexyl Crotonate

Heat both phases to 75-80°C

Prepare Water Phase:
- Weigh hydrophilic ingredients

Add Water Phase to Oil Phase
under homogenization

Homogenize for 5-10 minutes

Cool down under gentle stirring

Add temperature-sensitive ingredients
(e.g., preservatives, actives) below 40°C

Adjust pH if necessary

Perform QC tests:
- Appearance

- pH
- Viscosity
- Stability

Click to download full resolution via product page

Caption: General workflow for incorporating hexyl crotonate into a cosmetic emulsion.
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Safety and Toxicology
Skin Sensitization and the Nrf2 Signaling Pathway
Some fragrance ingredients, particularly those with reactive chemical structures like α,β-

unsaturated esters, have the potential to be skin sensitizers. The mechanism of skin

sensitization often involves the activation of the Keap1-Nrf2-ARE (Kelch-like ECH-associated

protein 1-Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) signaling

pathway in keratinocytes.

Electrophilic compounds can react with cysteine residues on Keap1, leading to the dissociation

and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the ARE, inducing the

expression of cytoprotective genes. This cellular stress response is a key event in the adverse

outcome pathway for skin sensitization.
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Caption: The Keap1-Nrf2-ARE signaling pathway in skin sensitization.

Experimental Protocol: KeratinoSens™ Assay
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The KeratinoSens™ assay is an in vitro method to assess the skin sensitization potential of

chemicals by measuring the activation of the Nrf2 pathway.

Objective: To determine if hexyl crotonate induces the Keap1-Nrf2-ARE pathway in cultured

human keratinocytes.

Materials:

KeratinoSens™ cell line (stably transfected HaCaT cells)

Cell culture medium (e.g., DMEM)

Hexyl crotonate stock solution (in a suitable solvent like DMSO)

Luciferase assay reagent

96-well cell culture plates

Luminometer

Methodology:

Cell Seeding: Seed KeratinoSens™ cells in 96-well plates at a predetermined density and

incubate for 24 hours.

Preparation of Test Concentrations: Prepare a series of dilutions of hexyl crotonate from the

stock solution in the cell culture medium.

Exposure: Expose the cells to the different concentrations of hexyl crotonate for 48 hours.

Include positive and negative controls.

Luciferase Assay: After incubation, lyse the cells and measure the luciferase activity using a

luminometer.

Cytotoxicity Assay: Concurrently, assess cell viability using a method like the MTT assay to

ensure that the observed luciferase induction is not due to cytotoxic effects.
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Data Analysis: Calculate the fold induction of luciferase activity relative to the solvent control.

A chemical is classified as a sensitizer if it induces a statistically significant increase in

luciferase activity above a certain threshold (e.g., 1.5-fold) at a concentration that does not

cause significant cytotoxicity.

Stability and Compatibility Testing
Ensuring the stability of hexyl crotonate in the final formulation is critical for product quality

and longevity.

Experimental Protocol: Accelerated Stability Testing
Objective: To evaluate the stability of hexyl crotonate in a finished product under accelerated

conditions to predict its shelf life.

Methodology:

Sample Preparation: Prepare samples of the final formulation containing hexyl crotonate in

the intended final packaging.

Storage Conditions: Store the samples at various elevated temperatures (e.g., 40°C, 50°C)

and at room temperature (as a control). Include cycling conditions (e.g., freeze-thaw cycles)

to simulate transport.

Evaluation Intervals: At specified time points (e.g., 1, 2, and 3 months), remove samples for

analysis.

Analytical Methods:

Sensory Evaluation: Assess any changes in the odor profile.

Physicochemical Analysis: Measure parameters such as pH, viscosity, and color.

Chromatographic Analysis (GC-MS): Quantify the concentration of hexyl crotonate to

determine its degradation over time.

Data Presentation: The results of the stability testing can be presented in a tabular format.
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Table 2: Hypothetical Stability Data for Hexyl Crotonate in a Lotion

Time
(Months)

Storage
Condition

pH
Viscosity
(cP)

Odor Profile

Hexyl
Crotonate
Conc. (% of
initial)

0 - 6.5 5000 Conforms 100%

1 40°C 6.4 4950 Conforms 98%

2 40°C 6.3 4900 Conforms 96%

3 40°C 6.2 4850 Slight change 93%

3 Room Temp. 6.5 5000 Conforms 99%

Sensory Analysis
Sensory analysis is crucial for understanding the performance of hexyl crotonate in a

formulation and its appeal to consumers.

Experimental Protocol: Olfactory Evaluation of Hexyl
Crotonate in a Lotion
Objective: To assess the odor profile and intensity of hexyl crotonate at different

concentrations in a lotion base.

Methodology:

Sample Preparation: Prepare lotion samples with varying concentrations of hexyl crotonate
(e.g., 0.1%, 0.25%, 0.5%) and a control sample without the fragrance.

Panelist Selection: Recruit a panel of trained sensory assessors or consumers.

Evaluation Procedure:

Provide panelists with coded samples.
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Instruct them to apply a standardized amount of lotion to their skin or a smelling strip.

Ask them to evaluate the odor at different time points (e.g., immediately after application,

after 15 minutes, after 1 hour).

Use a structured questionnaire with scales for odor intensity and descriptors for the odor

profile.

Data Analysis: Analyze the data statistically to determine significant differences in odor

perception between the samples.

Data Presentation: The sensory data can be summarized in a table.

Table 3: Hypothetical Sensory Panel Data for Hexyl Crotonate in a Lotion

Concentration
Odor Intensity (at 15 min,
scale 1-10)

Top Odor Descriptors

0.1% 3.5 Fruity, Green

0.25% 5.2 Sweet, Apple, Fruity

0.5% 7.1 Intense Sweet, Fruity, Green

Conclusion
Hexyl crotonate is a valuable fragrance ingredient with a pleasant fruity-green odor profile.

When formulating with this ingredient, it is essential to consider its physicochemical properties,

recommended usage levels, and potential for skin sensitization. The protocols outlined in these

application notes provide a framework for conducting thorough stability and sensory

evaluations to ensure the development of high-quality, stable, and consumer-appealing

products. Further research is warranted to generate specific quantitative data on the long-term

stability and compatibility of hexyl crotonate in a wider range of cosmetic bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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